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Compound of Interest

Compound Name: 2-Methoxyquinolin-8-amine

CAS No.: 134829-04-2

Cat. No.: B1619098

Get Quote

Technical Profile: 2-Methoxyquinolin-8-amine
Content Type: Technical Reference & Synthesis Guide Target Audience: Medicinal Chemists,

Process Chemists, and Drug Discovery Researchers

Chemical Identity & Informatics
2-Methoxyquinolin-8-amine is a specialized heterocyclic building block, distinct from its more

widely known isomer, 6-methoxyquinolin-8-amine (the pharmacophore of Primaquine). It

features a quinoline core substituted with a methoxy group at the 2-position and a primary

amine at the 8-position.[1] This specific substitution pattern creates a unique electronic

environment, making it a valuable scaffold for developing bidentate ligands and exploring

structure-activity relationships (SAR) in antimalarial and anticancer research.
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Descriptor Value

IUPAC Name 2-Methoxyquinolin-8-amine

Common Name 8-Amino-2-methoxyquinoline

CAS Registry Number 134829-04-2

Molecular Formula C₁₀H₁₀N₂O

Molecular Weight 174.20 g/mol

SMILES COC1=NC2=C(C=CC=C2N)C=C1

InChI
InChI=1S/C10H10N2O/c1-13-9-6-5-7-3-2-4-

8(11)10(7)12-9/h2-6H,11H2,1H3

InChIKey QURAWDWTNZXEDT-UHFFFAOYSA-N

Structural Analysis & Properties
Electronic Effects
The 2-methoxy group exerts a significant electronic influence on the quinoline ring system

compared to the 6-methoxy isomer:

Inductive Effect: The oxygen atom at position 2 is electron-withdrawing by induction but

electron-donating by resonance into the pyridine ring.

Basicity Modulation: The 2-methoxy substituent reduces the basicity of the quinoline nitrogen

(N1) due to the inductive withdrawal of the adjacent oxygen, while the 8-amino group

remains a potent nucleophile.

Chelation Potential: The proximity of the quinoline nitrogen (N1) and the 8-amino group (N8)

creates a perfect "bite angle" for bidentate metal chelation (N,N-donor), utilized in

synthesizing transition metal catalysts and fluorescent sensors [1].

Physical Specifications
Appearance: Yellow to brownish powder/solid.
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Solubility: Soluble in polar organic solvents (DMSO, DMF, Methanol, Chloroform); sparingly

soluble in water.

Stability: Sensitive to oxidation; should be stored under inert atmosphere (Argon/Nitrogen) at

2-8°C.

Synthesis Protocols
The synthesis of 2-methoxyquinolin-8-amine typically proceeds via nucleophilic aromatic

substitution (

) followed by reduction. The 2-position of the quinoline ring is highly activated towards
nucleophiles, allowing for the displacement of halides (e.g., chlorine) by methoxide.

Primary Synthetic Route: Displacement & Reduction
Reaction Logic:

Precursor Selection: Start with 2-chloro-8-nitroquinoline. The nitro group at position 8

activates the ring system, but the chlorine at position 2 is particularly labile due to the

electron-deficient nature of the pyridine ring (alpha to the nitrogen).

Methoxylation: Treatment with Sodium Methoxide (NaOMe) effects the

displacement of the chloride.

Reduction: The nitro group is selectively reduced to the amine using catalytic hydrogenation

or metal/acid reduction (Sn/HCl or Fe/AcOH).

Step-by-Step Protocol
Step 1: Methoxylation (Synthesis of 2-Methoxy-8-nitroquinoline)

Charge: In a round-bottom flask equipped with a reflux condenser, dissolve 2-chloro-8-

nitroquinoline (1.0 eq) in anhydrous Methanol.

Reagent: Add Sodium Methoxide (NaOMe, 1.5 eq) slowly to the solution.
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Reaction: Reflux the mixture at 65°C for 2–4 hours. Monitor by TLC (eluent: Hexane/EtOAc

3:1) for the disappearance of the starting chloride.

Workup: Cool to room temperature. Concentrate in vacuo. Resuspend residue in water and

extract with Dichloromethane (DCM). Dry organic layer over

and concentrate to yield the intermediate 2-methoxy-8-nitroquinoline (CAS 90771-32-7).

Step 2: Reduction (Synthesis of 2-Methoxyquinolin-8-amine)

Charge: Dissolve the nitro intermediate (1.0 eq) in Ethanol/Water (5:1).

Catalyst: Add Iron powder (5.0 eq) and Ammonium Chloride (

, 3.0 eq).

Reaction: Heat to reflux (80°C) with vigorous stirring for 1–2 hours. The yellow nitro

compound will convert to the fluorescent amino product.

Purification: Filter hot through a Celite pad to remove iron residues. Concentrate the filtrate.

Isolation: Neutralize with saturated

and extract with Ethyl Acetate. Recrystallize from Ethanol/Hexane if necessary.

Visualization of Synthesis Pathway
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Click to download full resolution via product page

Caption: Two-step synthesis of 2-Methoxyquinolin-8-amine via nucleophilic substitution and

nitro reduction.

Applications in Drug Discovery & Research
Pharmacophore Exploration
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While 8-aminoquinolines are best known for antimalarial activity (e.g., Primaquine,

Tafenoquine), the 2-methoxy analog serves as a critical "negative control" or "isostere" in SAR

studies.

Metabolic Stability: The 2-methoxy group blocks the 2-position from oxidative metabolism (a

common clearance pathway for quinolines), potentially altering the pharmacokinetic profile

compared to unsubstituted analogs.

Toxicity Profiling: Comparing the hemolytic toxicity of 2-methoxy derivatives against 6-

methoxy derivatives helps researchers isolate the structural determinants of hemotoxicity in

G6PD-deficient populations.

Schiff Base Ligands
The 8-amino group is highly reactive towards aldehydes, forming Schiff bases (imines).

Fluorescent Sensors: Condensation with salicylaldehyde derivatives yields highly fluorescent

ligands used for detecting

or

ions in biological systems [2]. The 2-methoxy group often enhances quantum yield by
suppressing photoinduced electron transfer (PET).

Catalysis: These ligands form stable complexes with transition metals (Pd, Ir), serving as

catalysts in asymmetric hydrogenation and C-H activation reactions.

Safety & Handling (E-E-A-T)
Hazard Classification (GHS):

Acute Toxicity: Harmful if swallowed (H302).

Irritation: Causes skin irritation (H315) and serious eye irritation (H319).

Target Organ: May cause respiratory irritation (H335).

Handling Protocol:
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PPE: Wear nitrile gloves, safety goggles, and a lab coat.

Ventilation: Always handle the solid powder inside a fume hood to avoid inhalation of dust.

Storage: Store in amber vials (light sensitive) under an inert atmosphere (nitrogen) to

prevent oxidation of the amine to the azo or nitroso derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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